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Compound of Interest

Compound Name: 3-Chloro-2-buten-1-OL

Cat. No.: B1141498

Essential Safety and Handling Guide for 3-
Chloro-2-buten-1-OL

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Chloro-2-buten-1-OL could not be
located. The following guidance is synthesized from information on closely related chemical
compounds and general laboratory safety principles. It is imperative to treat 3-Chloro-2-buten-
1-OL as a hazardous substance and to handle it with extreme care.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 3-Chloro-2-buten-1-OL, a comprehensive approach to personal protection is
essential to minimize exposure and ensure safety. The following table summarizes the
recommended PPE.
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene), a lab
coat, and an acid-resistant

apron.

To prevent skin contact, which

may cause irritation or burns.

[1]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[2] If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges is

necessary.

The compound is expected to
be harmful if inhaled, and
vapors may cause respiratory
irritation.[1][2]

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from spills.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 3-Chloro-2-buten-1-OL is

provided below.

Property

Value

Molecular Formula

CaH7CIO[3][4]

Molecular Weight 106.55 g/mol [3][4]

Appearance No data available (likely a liquid)
Boiling Point No data available

Flash Point No data available

Solubility No data available
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Health Hazard Information

Based on data for analogous compounds, 3-Chloro-2-buten-1-OL is presumed to be
hazardous.[1]

Hazard Type Description

o Harmful if swallowed, in contact with skin, or if
Acute Toxicity

inhaled.[1]
Skin Corrosion/Irritation Causes skin irritation.[2]
Eye Damage/Irritation Causes serious eye irritation.[2]
Respiratory Irritation May cause respiratory irritation.[2]

Operational and Disposal Plans

Handling and Storage:

Always handle 3-Chloro-2-buten-1-OL within a certified chemical fume hood to minimize
inhalation exposure.[2]

e Ensure adequate ventilation in the laboratory.

o Keep the container tightly closed when not in use.[2]

e Store in a cool, dry, and well-ventilated area away from incompatible materials.

e Ground and bond containers when transferring material to prevent static discharge.

e Use non-sparking tools and explosion-proof equipment if the compound is flammable.

Spill Management:

¢ In case of a spill, evacuate the area immediately.

o Wear the appropriate PPE, including respiratory protection, before attempting to clean up.
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o Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
e Do not allow the spilled material to enter drains or waterways.

Disposal:

» Dispose of 3-Chloro-2-buten-1-OL and any contaminated materials as hazardous waste.

» All disposal activities must comply with federal, state, and local regulations.[5]

e Do not dispose of this chemical down the drain.

Experimental Workflow

The following diagram outlines the standard workflow for handling 3-Chloro-2-buten-1-OL in a
laboratory setting.
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Caption: Workflow for handling 3-Chloro-2-buten-1-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1141498?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL20159~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2015:24:49~~4-Chloro-2-butyn-1-ol~~
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-buten-1-OL
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-buten-1-OL
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorobut-2-en-1-ol
https://www.spectrumchemical.com/media/sds/TCI-C0827.pdf
https://www.benchchem.com/product/b1141498#personal-protective-equipment-for-handling-3-chloro-2-buten-1-ol
https://www.benchchem.com/product/b1141498#personal-protective-equipment-for-handling-3-chloro-2-buten-1-ol
https://www.benchchem.com/product/b1141498#personal-protective-equipment-for-handling-3-chloro-2-buten-1-ol
https://www.benchchem.com/product/b1141498#personal-protective-equipment-for-handling-3-chloro-2-buten-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1141498?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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